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Compound of Interest

Compound Name: 4-Bromocinnamic acid

Cat. No.: B017448

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of 4-Bromocinnamic acid, a common
intermediate in organic synthesis. Adherence to these procedures is critical for laboratory
safety and environmental protection.

I. Safety and Hazard Information

4-Bromocinnamic acid is classified as a hazardous substance. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Always consult
the Safety Data Sheet (SDS) before handling this chemical.

Personal Protective Equipment (PPE): When handling 4-Bromocinnamic acid, especially
during disposal procedures, the following PPE is mandatory:

Eye Protection: Safety glasses with side-shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: A NIOSH-approved respirator is recommended if ventilation is
inadequate or for handling large quantities.

» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.
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Il. Quantitative Data

The following table summarizes key quantitative data for 4-Bromocinnamic acid:

Property Value

Molecular Formula CoH7Bro:

Molecular Weight 227.05 g/mol

Melting Point 260-265 °C

Boiling Point 344.9 £ 17.0 °C (Predicted)

N Insoluble in water. Soluble in alcohol, ethyl

Solubility
acetate, and DMSO.[3][4][5][6][7]

Toxicity (LD50) Intraperitoneal (mouse): > 250 mg/kg|[6]
Acute Toxicity 4 (Oral), Skin Irritant 2, Eye

Hazard Classifications Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system)

lll. Disposal Protocol

The disposal of 4-Bromocinnamic acid must be carried out in accordance with local, state,
and federal regulations. The primary method of disposal is through an approved hazardous
waste disposal plant.[1][2]

Experimental Protocol for Disposal:
e Segregation of Waste:

o Collect waste 4-Bromocinnamic acid, including any contaminated materials (e.qg., filter
paper, gloves), in a designated, properly labeled, and sealed container.

o The container must be made of a material compatible with the chemical.

o Do not mix with other chemical waste unless explicitly permitted by your institution's
environmental health and safety (EHS) office.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "4-
Bromocinnamic Acid,"” and the associated hazards (e.g., "Irritant,” "Harmful if
Swallowed").

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from incompatible materials such as strong oxidizing agents and
strong bases.[2]

e Arranging for Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste, including its composition and
guantity.

e Spill Management:

[e]

In case of a spill, avoid generating dust.

o

Wear appropriate PPE and carefully sweep up the solid material.

[¢]

Collect the spilled material in a sealed container for disposal as hazardous waste.

[¢]

Clean the spill area with a suitable solvent (e.g., ethanol) and collect the cleaning
materials for disposal as hazardous waste.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromocinnamic acid.
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Step 1: Segregate Waste
(Solid 4-Bromocinnamic Acid & Contaminated Materials)

Step 2: Label Container
('Hazardous Waste', Chemical Name, Hazards)

Step 3: Secure Storage
(Designated, Ventilated Area)

Step 4: Arrange Pickup
(Contact EHS Office)

y

Step 5: Final Disposal
(Approved Hazardous Waste Facility)

Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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